(2-Chloro-5-methyl-pyridin-3-ylmethyl)-ethyl-amine
Cat. No. B8522329
M. Wt: 184.66 g/mol
InChI Key: PQGAFLDZJVTIGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08378107B2
Procedure details
2-Chloro-5-methyl-pyridine-3-carbaldehyde (0.22 g, 1.41 mmol), ethylamine (2M in THF; 1.06 mL, 2.12 mmol), and sodium cyanoborohydride (0.133 g, 2.12 mmol) were combined in MeOH (2.52 mL). Acetic acid (0.12 mL, 2.12 mmol) was added, and the reaction was stirred at room temperature for 1 hour. The mixture was concentrated, and the residue was dissolved in CH2Cl2, washed with saturated aqueous NaHCO3, concentrated, and purified by silica gel chromatography (0-10% MeOH in CH2Cl2) to give the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([CH:8]=O)=[CH:6][C:5]([CH3:10])=[CH:4][N:3]=1.[CH2:11]([NH2:13])[CH3:12].C([BH3-])#N.[Na+].C(O)(=O)C>CO>[Cl:1][C:2]1[C:7]([CH2:8][NH:13][CH2:11][CH3:12])=[CH:6][C:5]([CH3:10])=[CH:4][N:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.22 g
|
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1C=O)C
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Step Two
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Name
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|
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Quantity
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1.06 mL
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Type
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reactant
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Smiles
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C(C)N
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Step Three
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Name
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Quantity
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0.133 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Four
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Name
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|
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Quantity
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0.12 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Five
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Name
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|
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Quantity
|
2.52 mL
|
|
Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
|
The mixture was concentrated
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in CH2Cl2
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WASH
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Type
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WASH
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|
Details
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washed with saturated aqueous NaHCO3
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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purified by silica gel chromatography (0-10% MeOH in CH2Cl2)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
